molecular formula C10H14N2O6S B8494636 N,N-Bis-(2-hydroxy-ethyl)-2-nitrobenzenesulfonamide

N,N-Bis-(2-hydroxy-ethyl)-2-nitrobenzenesulfonamide

Cat. No.: B8494636
M. Wt: 290.30 g/mol
InChI Key: PVWUQTNZPUJCQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Bis-(2-hydroxy-ethyl)-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C10H14N2O6S and its molecular weight is 290.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14N2O6S

Molecular Weight

290.30 g/mol

IUPAC Name

N,N-bis(2-hydroxyethyl)-2-nitrobenzenesulfonamide

InChI

InChI=1S/C10H14N2O6S/c13-7-5-11(6-8-14)19(17,18)10-4-2-1-3-9(10)12(15)16/h1-4,13-14H,5-8H2

InChI Key

PVWUQTNZPUJCQJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)N(CCO)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-nitrobenzenesulfonyl chloride (10.5 g, 47.6 mmol) in anhydrous methylene chloride (25 mL) was added dropwise with stirring to a 0° C. solution of diethanolamine (5.00 g, 47.6 mmol) and triethylamine (4.92 g, 47.6 mmol) in anhydrous methylene chloride (50 mL). Reaction stirred three hours at 0° C. and then overnight at room temperature. Reaction mixture concentrated under reduced pressure. Residue dissolved in ethyl acetate, washed with 1 N NaOH, saturated NaHCO3, and brine, dried over Na2SO4, filtered, and concentrated under reduced pressure. The residue was purified by normal phase HPLC on a Biotage pre-packed silica gel column eluting with ethyl acetate to afford the title compound. MS (ESI) m/z 291 (M+H)+.
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
4.92 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

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